Cas no 2228779-61-9 (3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228779-61-9
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 6164774
• PubChem ID: 165846908
• Update Time: 2025-10-07

3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1804807
• 2228779-61-9

• Inchi： 1S/C6H10FN3/c1-10-6(8)4-5(9-10)2-3-7/h4H,2-3,8H2,1H3
• InChI Key： OEOWSJQFDXLNID-UHFFFAOYSA-N
• SMILES： FCCC1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 143.08587549g/mol
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228779-61-9)

3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228779-61-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoroethyl group attached to a pyrazole ring, which enhances its metabolic stability and bioavailability. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key advantages of 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine is its ability to act as a versatile intermediate in organic synthesis. The presence of the fluoroethyl moiety allows for selective modifications, making it a valuable building block for the creation of more complex molecules. This characteristic aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

In recent years, the scientific community has shown a heightened interest in pyrazole-based compounds, driven by their diverse biological activities. 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine is no exception, with studies suggesting its potential role in modulating enzyme activity and receptor binding. This has led to its inclusion in high-throughput screening campaigns aimed at identifying novel therapeutics for diseases such as cancer and inflammatory disorders.

The synthesis of 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step reactions, including the introduction of the fluoroethyl group via nucleophilic substitution or other fluorination techniques. Researchers are also investigating greener synthetic routes to reduce environmental impact, a topic of great relevance in today's sustainability-focused landscape. This aligns with the broader trend of green chemistry and the push for eco-friendly manufacturing processes.

From an analytical perspective, 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and structural integrity, which are critical for its intended applications. The compound's CAS No. 2228779-61-9 serves as a unique identifier in chemical databases, facilitating easy retrieval of relevant research data.

Given the rising popularity of fluorinated pharmaceuticals, 3-(2-fluoroethyl)-1-methyl-1H-pyrazol-5-amine is poised to play a pivotal role in future drug development efforts. Its combination of a pyrazole core and a fluoroethyl side chain offers a balance of reactivity and stability, making it an attractive candidate for further exploration. As the scientific community continues to uncover its full potential, this compound is likely to remain a subject of intense study and innovation.